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Compound of Interest

Compound Name: ATX-0114

Cat. No.: B10855821

For research use only. Not for use in humans.

This document provides essential guidance on the proper disposal procedures for ATX-0114,
an ionizable cationic lipid utilized in laboratory research, particularly in the formation of lipid
nanoparticles (LNPs) for applications such as siRNA delivery.[1][2] Adherence to these
protocols is critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for ATX-0114 is presented below.

Property Value

CAS Number 2230647-30-8[1][3][4]

Molecular Formula C37H70N205S[1][4]

Molecular Weight 655.0 g/mol [1]

Appearance Colorless to yellow oily liquid

Purity >95%[1]

Solubility Soluble in DMSO, Ethanol, and Methanol;

Insoluble in water.[1][5]

pKa 6.69[1][2]
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Disposal Procedures

The primary methods for the disposal of ATX-0114 involve chemical destruction or incineration
by a licensed facility.[3] It is imperative to avoid discharge into the environment, sewer systems,
or contamination of water and food supplies.[3]

Step-by-Step Disposal Protocol:
¢ Collection: Collect waste ATX-0114 in suitable, closed, and properly labeled containers.

o Storage: Store the waste containers in a secure, well-ventilated area, away from
incompatible materials and sources of ignition.[3]

» Licensed Disposal: Arrange for the removal and disposal of the waste by a licensed chemical
destruction plant.[3]

o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
neutralize harmful emissions.[3]

o Container Decontamination: Triple rinse empty containers with an appropriate solvent. The
rinsate should be collected and disposed of as chemical waste. Punctured and
decontaminated containers may be offered for recycling or disposed of in a sanitary landfill.

[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ATX-
0114.
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Handling and First Aid

Handling:
+ Handle in a well-ventilated place.[3]
* Wear suitable protective clothing, including gloves and eye protection.[3]

» Avoid contact with skin and eyes.[3]
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» Avoid the formation of dust and aerosols.[3]
e Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]
First-Aid Measures:

e If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[3]

 In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[3]

 In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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